Cas no 376600-65-6 (Benzaldehyde, 5-ethoxy-2-fluoro-4-hydroxy-)

• Product Name: Benzaldehyde, 5-ethoxy-2-fluoro-4-hydroxy-
• CAS No: 376600-65-6
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 1485328
• Update Time: 2024-08-24

Benzaldehyde, 5-ethoxy-2-fluoro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-ethoxy-2-fluoro-4-hydroxy-
• 5-ethoxy-2-fluoro-4-hydroxybenzaldehyde

• Inchi： 1S/C9H9FO3/c1-2-13-9-3-6(5-11)7(10)4-8(9)12/h3-5,12H,2H2,1H3
• InChI Key： BZDAIBKRDZMJMD-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OCC)=C(O)C=C1F

Computed Properties

• Exact Mass: 184.05357
• Monoisotopic Mass: 184.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 313.5±37.0 °C(Predicted)
• PSA: 46.53
• pka: 6.93±0.23(Predicted)